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Compound of Interest

Compound Name: Tadalafil-13C,d3

Cat. No.: B15556182 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the isotopically labeled compound Tadalafil-
13C,d3, a critical tool for researchers in pharmacology, drug metabolism, and

pharmacokinetics. This document outlines its commercial availability, key technical

specifications, and primary applications, with a focus on its use as an internal standard in

bioanalytical assays.

Introduction to Isotopically Labeled Tadalafil
Tadalafil is a potent and selective inhibitor of phosphodiesterase type 5 (PDE5), an enzyme

responsible for the degradation of cyclic guanosine monophosphate (cGMP).[1][2][3] By

inhibiting PDE5, tadalafil increases cGMP levels, leading to smooth muscle relaxation and

vasodilation. This mechanism of action is the basis for its clinical use in treating erectile

dysfunction and pulmonary arterial hypertension.[1][4]

In a research context, particularly in quantitative analysis, the use of stable isotope-labeled

internal standards is the gold standard. Tadalafil-13C,d3 is a labeled analog of tadalafil where

two carbon atoms are replaced with the heavy isotope Carbon-13, and three hydrogen atoms

are replaced with deuterium.[2][5] This labeling results in a molecule with a higher molecular

weight than the parent compound but with identical chemical and physical properties.[6] Its

primary application is as an internal standard for the precise quantification of tadalafil in

complex biological matrices using mass spectrometry-based techniques like liquid
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chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-

MS).[1][6][7]

Commercial Suppliers and Product Specifications
A number of reputable suppliers offer Tadalafil-13C,d3 and its deuterated analog, Tadalafil-d3,

for research purposes. The choice of supplier may depend on factors such as required purity,

available pack sizes, and geographical location. The following tables summarize the key

specifications from various commercial vendors.

Table 1: Commercial Suppliers of Tadalafil-13C,d3

Supplier Product Name CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Toronto

Research

Chemicals (TRC)

Tadalafil-

13C2,d3
1261364-86-6

C₂₀¹³C₂H₁₆D₃N₃

O₄
394.41

MedChemExpres

s
Tadalafil-13C,d3 Not Specified Not Specified Not Specified

Clinivex
Tadalafil-

13C2,d3
Not Specified Not Specified Not Specified

Isotope Science /

Alfa Chemistry

Tadalafil-

13C2,d3
Not Specified Not Specified Not Specified

CymitQuimica
Tadalafil-

13C2,d3
Not Specified

C₂₀¹³C₂H₁₆D₃N₃

O₄
394.41

Pharmaffiliates Tadalafil 13CD3 1261364-86-6 Not Specified Not Specified

Table 2: Commercial Suppliers of Tadalafil-d3
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Isotopic
Purity

Santa Cruz

Biotechnolog

y

Tadalafil-

methyl-d3
Not Specified

C₂₂H₁₆D₃N₃O

₄
392.42 Not Specified

Cayman

Chemical
Tadalafil-d3 960226-55-5

C₂₂H₁₆D₃N₃O

₄
392.4

≥99%

deuterated

forms (d₁-d₃)

LGC

Standards
Tadalafil-d3 960226-55-5

C₂₂²H₃H₁₆N₃

O₄
392.42 >95% (HPLC)

BOC

Sciences
Tadalafil-[d3] 960226-55-5 Not Specified Not Specified Not Specified

Bertin

Bioreagent
Tadalafil-d3 960226-55-5 Not Specified Not Specified Not Specified

Experimental Protocols
The most common application of Tadalafil-13C,d3 is as an internal standard (IS) for the

quantification of tadalafil in biological samples. The following is a generalized protocol for the

analysis of tadalafil in human plasma using LC-MS/MS.

Objective: To determine the concentration of tadalafil in human plasma samples using a

validated LC-MS/MS method with Tadalafil-13C,d3 as an internal standard.

Materials:

Human plasma samples

Tadalafil analytical standard

Tadalafil-13C,d3 (Internal Standard)

Acetonitrile (ACN), HPLC grade
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Formic acid, LC-MS grade

Water, LC-MS grade

Solid Phase Extraction (SPE) cartridges

Methodology:

Preparation of Standard and QC Samples:

Prepare stock solutions of tadalafil and Tadalafil-13C,d3 in a suitable solvent (e.g.,

methanol or DMSO).

Prepare calibration standards by spiking blank human plasma with known concentrations

of tadalafil.

Prepare quality control (QC) samples at low, medium, and high concentrations in blank

human plasma.

Sample Preparation (Protein Precipitation & SPE):

To 100 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the Tadalafil-
13C,d3 internal standard working solution.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex the samples for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

The supernatant can be directly injected or further purified using Solid Phase Extraction

(SPE) for higher sensitivity and removal of matrix effects.

LC-MS/MS Analysis:

Liquid Chromatography (LC):

Use a C18 reverse-phase column.
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Employ a gradient elution with a mobile phase consisting of (A) water with 0.1% formic

acid and (B) acetonitrile with 0.1% formic acid.

The gradient program should be optimized to achieve good separation of tadalafil from

potential interferences.

Mass Spectrometry (MS/MS):

Use a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

in positive ion mode.

Monitor the specific mass-to-charge ratio (m/z) transitions for tadalafil and Tadalafil-
13C,d3 using Multiple Reaction Monitoring (MRM).

Tadalafil: e.g., Q1: 390.4 -> Q3: 268.2

Tadalafil-13C,d3: e.g., Q1: 395.4 -> Q3: 271.2 (Note: exact masses may vary slightly

based on labeling pattern)

Data Analysis:

Integrate the peak areas for both tadalafil and Tadalafil-13C,d3.

Calculate the peak area ratio of tadalafil to the internal standard.

Construct a calibration curve by plotting the peak area ratio against the known

concentrations of the calibration standards.

Determine the concentration of tadalafil in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
Signaling Pathway of Tadalafil
The following diagram illustrates the mechanism of action of Tadalafil in the cGMP signaling

pathway.
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Caption: Mechanism of action of Tadalafil via PDE5 inhibition.

Experimental Workflow for Bioanalysis
This diagram outlines the typical workflow for quantifying tadalafil in plasma using an internal

standard.
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Quantitative Analysis Workflow
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Caption: Bioanalytical workflow for Tadalafil quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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